Cas no 152766-36-4 (Hexanamide,2-cyano-2-methyl-)
Hexanamide,2-cyano-2-methyl- structure
Product Name:Hexanamide,2-cyano-2-methyl-
CAS No:152766-36-4
MF:C8H14N2O
MW:154.209561824799
CID:99135
PubChem ID:131848846
Update Time:2025-04-18
Hexanamide,2-cyano-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanamide,2-cyano-2-methyl-
- 152766-36-4
- Hexanamide, 2-cyano-2-methyl-
- Hexanamide, 2-cyano-2-methyl-
- DB-287479
-
- Inchi: 1S/C8H14N2O/c1-3-4-5-8(2,6-9)7(10)11/h3-5H2,1-2H3,(H2,10,11)
- InChI Key: DILPJBHEEVJVTO-UHFFFAOYSA-N
- SMILES: O=C(C(C#N)(C)CCCC)N
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.88
Hexanamide,2-cyano-2-methyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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